Photochemical catalytic processes can reduce the activation energy so that reactions can occur under milder conditions. However, it is still unknown whether photochemical effects are present in photothermal catalysis over conventional transition metal materials. Herein, the representative photothermal CO2 hydrogenation catalyst, Ni@p-SiO2, is employed as a model system to quantitatively probe the contribution of photochemical effect. Through a series of catalytic and photophysical characterizations, it is found that negligible photochemical effect in the ultraviolet-visible region can be observed for the traditional Ni-based catalyst. The results of photoelectrochemistry (PEC) test further con?rm that no apparent photochemical effect is present for the Ni@p-SiO2 catalyst in the aqueous-phase environment. It has been further evidenced that the photochemical contributions can be signi?cantly ampli?ed by introducing plasmonic metals, such as Au, into the system. This work provides a guideline for the design and construction of ef?cient synergetic photothermal-photochemical catalytic systems.

MOFs based on a pyrazole-imidazole heterotopic ligand are constructed and applied to absorb Cr2O72– in water and capture I2 molecules both in vapour and in cyclohexane solution.

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Conventional polymeric membranes face several limitations, such as the trade-off between permeability and selectivity, and physical aging or membrane fouling. In this case, fabrication of composite membranes, usually including mixed matrix membranes (MMMs) or thin film nanocomposite (TFN) membranes by introduction of porous materials as fillers has gained much attention. To achieve excellent membrane performance, it is of great importance to select proper porous materials to avoid agglomeration or precipitation during the composite membrane fabrication processes. Metal-organic cages (MOCs) have been explored as additives for the fabrication of defect-free composite membranes owing to their diversified topologies, well-defined pore structures, nanoscale size, and excellent solubility. This review mainly focuses on the recent advances in applications of MOCs for membrane separation, including synthetic artificial channels, reverse osmosis, nanofiltration, pervaporation and gas separation. Besides, two types of MOCs that have been extensively investigated for composite membrane fabrication are also highlighted. Furthermore, challenges and possible directions are also discussed in details, hoping to provide insightful guidance on the development of more MOC-based membranes with impressive separation performance.

The key issues to improve the performance of photocatalysts for selective oxidation of toluene are promoting the migration and separation of charge carrier, and enhancing the generation of active oxygen species. It is known that the construction of compact heterojunction is an efficient protocol to inhibit photogenerated electron-hole recombination. In this work, a 2D-2D?[Bi6O6(OH)3](NO3)3¡¤1.5H2O-Bi2MoO6?(denoted as BBN-BMO) composite heterojunction has been prepared by one-step hydrothermal method for the first time. The tetragonal phase BBN in the composite plays the role of transferring electrons from the visible light activated orthorhombic phase BMO and promoting the generation of active ?O2-, the holes left in BMO are used to activate toluene and produce benzyl radical, thus greatly improving the photocatalytic performance for selective oxidation of toluene. The toluene conversion rate of BBN-BMO is 3466 ¦Ìmol¡¤g-1¡¤h-1, which is three times that of pure BMO. The selectivity to benzaldehyde is 94.2%. In addition, reasonable mechanism has been speculated based on a series of control experiments.

Electrocatalysis provides various technologies for energy storage and conversion, which is an important part of realizing sustainable clean energy for the future. Covalent organic frameworks (COFs), as emerging porous crystalline polymers, possess high specific surface areas, tunable pore structures, high crystallinity and tailorable functionalization. These features endow COFs with abundant active sites and fast electron transport channels, making them potentially efficient electrocatalysts. In recent years, COF-based electrocatalysts have been widely developed for hydrogen evolution reaction (HER), hydrogen oxidation reaction (HOR), oxygen evolution reaction (OER), oxygen reduction reaction (ORR), nitrogen reduction reaction (NRR) and carbon dioxide reduction reaction (CO2RR). In this review, design strategies of COF-based electrocatalysts are briefly summarized, including applying COF as supports, introducing active metals in COF, constructing two-dimensional conductive COF, formation of COF-based hybrid and pyrolysis of COF to obtain carbon materials.?Then, the recent research progress in COF-derived catalysts for specific electrocatalytic reactions is introduced systematically. Finally, the outlook and challenges of future applications of COFs in electrocatalysis are highlighted.

Solventless mechanochemical synthesis by manual grinding was applied to grow imidazole-succinic acid (C3H4N2HOOC-(CH2)2COOH) and imidazole-glutaric acid (C3H4N2HOOC-(CH2)3COOH), which exhibit different electric conducting behaviors and activation energies Ea compared with the reported single crystals obtained from the solution method. This method bears strong capability for tuning conductivities and achieves complete deuteration of the organic salts.

Ru single atoms and clusters are fabricated on CoP substrate simultaneously, which helps to achieve excellent catalytic activity for hydrogen evolution reaction.

Salt-inclusion chalcogenide offers the double functional motifs design strategy that settles the mutual contradiction between strong second-harmonic generation intensity and wide band gap (corresponding to high laser-deduced damage threshold) in infrared nonlinear optical materials.

The excellent functional units in fluorooxoborates and their various assembly methods are the treasure for searching for the next generation of deep ultraviolet nonlinear optical crystals. At present, many fluorooxo- borates with excellent perfor-mance have emerged.